N-[(E)-1-(3-bromophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide

• IUPAC Name: N-[(E)-1-(3-bromophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H17BrN2O3/c25-19-8-3-5-16(13-19)14-21(27-24(29)22-9-4-12-30-22)23(28)26-20-11-10-17-6-1-2-7-18(17)15-20/h1-15H,(H,26,28)(H,27,29)/b21-14+
• InChI Key: LJGXOTVZHXWBKQ-KGENOOAVSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)C(=CC3=CC(=CC=C3)Br)NC(=O)C4=CC=CO4
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)/C(=C\C3=CC(=CC=C3)Br)/NC(=O)C4=CC=CO4
• Molecular Formula: C24H17BrN2O3
• Molecular Weight: 461.3 g/mol

Description

N-[(E)-1-(3-bromophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide is a complex organic compound that features a combination of aromatic rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-1-(3-bromophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Enone Intermediate: The reaction begins with the condensation of 3-bromobenzaldehyde and acetylacetone in the presence of a base such as sodium hydroxide to form the enone intermediate.

Amination Reaction: The enone intermediate is then reacted with 2-naphthylamine under acidic conditions to form the corresponding enaminone.

Cyclization: The enaminone undergoes cyclization with furan-2-carboxylic acid chloride in the presence of a base like triethylamine to yield the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-1-(3-bromophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or amines.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium cyanide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Sodium methoxide in methanol or potassium cyanide in dimethyl sulfoxide.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Compounds with different functional groups replacing the bromine atom.

Scientific Research Applications

N-[(E)-1-(3-bromophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anti-cancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Materials Science: It is explored for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), due to its unique electronic properties.

Biological Research: The compound is used in studies related to enzyme inhibition and protein binding, providing insights into biochemical pathways and molecular interactions.

Mechanism of Action

The mechanism of action of N-[(E)-1-(3-bromophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound binds to the active site of certain enzymes, inhibiting their activity and thereby affecting cellular processes.

Pathway Modulation: By interacting with key proteins and receptors, the compound can modulate signaling pathways involved in cell growth, apoptosis, and differentiation.

Comparison with Similar Compounds

N-[(E)-1-(3-bromophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide can be compared with similar compounds such as:

Cetylpyridinium Chloride: Known for its antimicrobial properties, this compound shares structural similarities but differs in its primary applications.

Domiphen Bromide: Another structurally similar compound, used primarily as a disinfectant and antiseptic.

Uniqueness

The uniqueness of this compound lies in its combination of aromatic rings and functional groups, which confer specific electronic and steric properties, making it suitable for diverse applications in medicinal chemistry and materials science.